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Compound of Interest

Compound Name: GLX481304

Cat. No.: B3589307

For Researchers, Scientists, and Drug Development Professionals

Introduction

GLX481304 is a specific small molecule inhibitor of NADPH oxidase 2 (Nox2) and Nox4, with
reported IC50 values of 1.25 uM.[1][2] It has been shown to suppress the production of reactive
oxygen species (ROS) in isolated cardiomyocytes and improve their contractility after hypoxia-
reoxygenation.[2][3] These properties make GLX481304 a valuable tool for research in areas
such as ischemic heart injury.[1] Proper preparation of stock and working solutions is critical for
obtaining accurate and reproducible experimental results. These application notes provide
detailed protocols for the preparation, storage, and handling of GLX481304 solutions.

Physicochemical and Inhibitory Data

A summary of the key quantitative data for GLX481304 is presented in the table below for easy
reference.
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Parameter Value Source
Molecular Weight 419.53 g/mol

Formula C23H29N70

Appearance Solid, white to off-white

IC50 (Nox2) 1.25 uM

IC50 (Nox4) 1.25 uM

Solubility in DMSO 10 mg/mL (23.84 mM)

Experimental Protocols

Materials and Equipment
e GLX481304 solid powder

Dimethyl sulfoxide (DMSO), anhydrous/low moisture

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heat block

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM GLX481304 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of GLX481304 in
DMSO.

e Pre-warming GLX481304: Allow the vial of GLX481304 solid to equilibrate to room
temperature before opening to prevent condensation of moisture.
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Calculating the required amount of DMSO: To prepare a 10 mM stock solution, the required
volume of DMSO can be calculated using the following formula: Volume (mL) = (Mass of
GLX481304 (mg) / 419.53 ( g/mol )) / 10 (mmol/L) For example, for 5 mg of GLX481304:
Volume (mL) = (5 mg/419.53 g/mol ) / 10 mmol/L = 1.1918 mL

Dissolving the compound: Carefully add the calculated volume of anhydrous DMSO to the
vial containing the GLX481304 solid.

Aiding dissolution: To facilitate dissolution, vortex the solution and, if necessary, warm it to
60°C with sonication. It is crucial to use newly opened DMSO as it is hygroscopic, and water
contamination can impact solubility.

Storage: Once the GLX481304 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.

Long-term and short-term storage: Store the aliquots at -80°C for up to 6 months or at -20°C
for up to 1 month. Protect the solution from light.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock

This protocol outlines the dilution of the DMSO stock solution into aqueous buffers or cell

culture media for experimental use.

Thawing the stock solution: Thaw a single aliquot of the 10 mM GLX481304 stock solution at
room temperature.

Serial dilutions (if necessary): To minimize precipitation, it is recommended to perform serial
dilutions of the concentrated stock in DMSO before adding it to the final aqueous medium.

Final dilution: Add the desired volume of the DMSO stock (or a serially diluted stock) to your
aqueous experimental solution (e.g., cell culture medium, phosphate-buffered saline). It is
crucial to maintain the final concentration of DMSO in the experimental setup as low as
possible, typically below 0.5%, to avoid solvent-induced cellular toxicity.

Control group: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the aqueous solution without the inhibitor.
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e Immediate use: It is recommended to prepare fresh working solutions for each experiment
and use them promptly.

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for GLX481304 was not found, general laboratory
safety practices for handling chemical compounds should be strictly followed:

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling GLX481304.

e Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

e Avoid contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the
affected area thoroughly with water.

 Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or its solutions.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations.

Visualizing the Workflow

The following diagrams illustrate the key processes described in these application notes.
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Caption: Workflow for preparing GLX481304 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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